Cas no 648429-59-8 (2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-, (2Z)-)

• Product Name: 2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-, (2Z)-
• CAS No: 648429-59-8
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• CID: 414717
• Update Time: 2024-01-29

2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-, (2Z)-

• Inchi： 1S/C14H12O3/c1-16-12-7-4-11(5-8-12)6-9-13(15)14-3-2-10-17-14/h2-10H,1H3/b9-6-
• InChI Key： QZZMZWWBSNSOIY-TWGQIWQCSA-N
• SMILES： C(C1=CC=CO1)(=O)/C=C\C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 228.07866
• Monoisotopic Mass: 228.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 376.8±42.0 °C(Predicted)
• PSA: 39.44